Cas no 2228948-49-8 ({1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine)

{1-(6-Methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine is a structurally distinct indole derivative featuring a cyclopropylmethanamine moiety. This compound is of interest in medicinal chemistry due to its potential as a scaffold for serotonin receptor modulation, given the indole core's resemblance to endogenous neurotransmitters. The methoxy substitution at the 6-position may enhance metabolic stability, while the cyclopropyl group could confer conformational rigidity, potentially improving binding selectivity. Its amine functionality allows for further derivatization, making it a versatile intermediate in drug discovery. The compound's unique architecture may offer advantages in the development of CNS-targeted therapeutics, though further pharmacological evaluation is required to confirm its specific applications.
{1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine structure
2228948-49-8 structure
Product Name:{1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine
CAS No:2228948-49-8
MF:C14H18N2O
MW:230.305523395538
CID:6292774
PubChem ID:165762726
Update Time:2025-10-30

{1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine
    • 2228948-49-8
    • EN300-1774380
    • {1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
    • Inchi: 1S/C14H18N2O/c1-17-12-3-2-10-6-11(16-13(10)7-12)8-14(9-15)4-5-14/h2-3,6-7,16H,4-5,8-9,15H2,1H3
    • InChI Key: OZHPFMDRLMLKQO-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=1)NC(=C2)CC1(CN)CC1

Computed Properties

  • Exact Mass: 230.141913202g/mol
  • Monoisotopic Mass: 230.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51Ų

{1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1774380-0.05g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
0.05g
$1200.0 2023-09-20
Enamine
EN300-1774380-0.1g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
0.1g
$1257.0 2023-09-20
Enamine
EN300-1774380-0.25g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
0.25g
$1315.0 2023-09-20
Enamine
EN300-1774380-0.5g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
0.5g
$1372.0 2023-09-20
Enamine
EN300-1774380-1.0g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
1g
$1429.0 2023-06-03
Enamine
EN300-1774380-2.5g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
2.5g
$2800.0 2023-09-20
Enamine
EN300-1774380-5.0g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
5g
$4143.0 2023-06-03
Enamine
EN300-1774380-10.0g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
10g
$6144.0 2023-06-03
Enamine
EN300-1774380-1g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
1g
$1429.0 2023-09-20
Enamine
EN300-1774380-5g
{1-[(6-methoxy-1H-indol-2-yl)methyl]cyclopropyl}methanamine
2228948-49-8
5g
$4143.0 2023-09-20

Additional information on {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine

Introduction to {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine (CAS No. 2228948-49-8)

The compound {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine, identified by the CAS registry number 2228948-49-8, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of indole derivatives, which have been extensively studied due to their unique structural features and biological activities. The indole moiety, characterized by a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a common structural element in many bioactive compounds.

The methoxy group at the 6-position of the indole ring in this compound introduces additional electronic effects, potentially enhancing its reactivity or selectivity in chemical reactions. The cyclopropane ring, another key structural feature, contributes to the molecule's rigidity and can influence its pharmacokinetic properties, such as absorption and distribution. The methanamine group further adds functional diversity, enabling this compound to participate in various chemical transformations or interactions.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the potential of {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine as a lead compound for developing novel therapeutic agents. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for further investigation.

From a synthetic perspective, the construction of this compound involves advanced methodologies in organic chemistry. The synthesis typically begins with the preparation of the indole derivative, followed by functionalization at the 6-position with a methoxy group. Subsequent steps involve cyclization reactions to form the cyclopropane ring and finally, the introduction of the methanamine group through nucleophilic substitution or other suitable techniques.

The pharmacological evaluation of {1-(6-methoxy-1H-indol-2-yl)methylcyclopropyl}methanamine has revealed interesting biological activities. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with disease pathways, suggesting its potential as a modulator of cellular processes. Furthermore, preliminary studies on its pharmacokinetics indicate favorable properties that could support its development into an orally bioavailable drug.

Looking ahead, the continued exploration of this compound's properties will undoubtedly contribute to advancements in medicinal chemistry and related disciplines. Its structural versatility and promising biological profile make it an attractive subject for further research and development.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD